molecular formula C33H31NO6 B12008756 5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one CAS No. 617695-75-7

5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one

Cat. No.: B12008756
CAS No.: 617695-75-7
M. Wt: 537.6 g/mol
InChI Key: YNZPZSLIJWSDSO-OWWNRXNESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the pyrrol-2(5H)-one class, characterized by a five-membered lactam ring with diverse substituents. Its structure includes:

  • Position 1: Furan-2-ylmethyl group (enhancing aromatic π-π interactions).
  • Position 3: Hydroxyl group (imparting hydrogen-bonding capacity).
  • Position 4: 4-Butoxybenzoyl moiety (contributing lipophilicity and steric bulk).
  • Position 5: 4-(Benzyloxy)phenyl group (providing additional aromaticity and solubility modulation).

Synthesis typically involves multi-step reactions, including pyrrole ring formation, benzoylation, and functional group coupling under controlled conditions (e.g., inert atmosphere, catalysts like Pd for cross-coupling) . Reported purity exceeds 97% in optimized protocols .

Properties

CAS No.

617695-75-7

Molecular Formula

C33H31NO6

Molecular Weight

537.6 g/mol

IUPAC Name

(4E)-4-[(4-butoxyphenyl)-hydroxymethylidene]-1-(furan-2-ylmethyl)-5-(4-phenylmethoxyphenyl)pyrrolidine-2,3-dione

InChI

InChI=1S/C33H31NO6/c1-2-3-19-38-26-17-13-25(14-18-26)31(35)29-30(34(33(37)32(29)36)21-28-10-7-20-39-28)24-11-15-27(16-12-24)40-22-23-8-5-4-6-9-23/h4-18,20,30,35H,2-3,19,21-22H2,1H3/b31-29+

InChI Key

YNZPZSLIJWSDSO-OWWNRXNESA-N

Isomeric SMILES

CCCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=C(C=C4)OCC5=CC=CC=C5)/O

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CC=CO3)C4=CC=C(C=C4)OCC5=CC=CC=C5)O

Origin of Product

United States

Biological Activity

5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a complex organic compound notable for its unique structural features and potential biological activities. This article explores its biological activity, including synthesis methods, pharmacological evaluations, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

  • Molecular Formula : C33H31NO6
  • Molecular Weight : 537.6 g/mol
  • Functional Groups : Hydroxyl, carbonyl, benzyloxy, and butoxybenzoyl groups.

The presence of these functional groups suggests that the compound may exhibit various biological activities due to its chemical reactivity and ability to interact with biological targets.

Biological Activity

Preliminary studies indicate that compounds with similar structural motifs often exhibit a range of biological activities. The following table summarizes some of the known biological activities associated with structurally related compounds:

Compound NameStructural FeaturesBiological Activity
4-HydroxycoumarinContains a coumarin structureAnticoagulant
Benzofuran derivativesFused benzofuran ringsAntimicrobial
Pyrrole-based compoundsPyrrole ring with various substitutionsAnticancer

The unique combination of functional groups in 5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one may confer distinct biological activities not observed in simpler derivatives.

Research suggests that the compound may interact with various biological pathways. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's interaction with proteins or nucleic acids. The carbonyl group associated with the pyrrole structure may facilitate reactions that lead to biological activity, such as enzyme inhibition or receptor binding.

Pharmacological Evaluations

In vitro studies have been conducted to assess the compound's efficacy against various pathogens and its potential therapeutic applications:

  • Anticancer Activity : Similar pyrrole derivatives have shown promising anticancer properties by inducing apoptosis in cancer cells.
  • Antimicrobial Activity : Related compounds have demonstrated effectiveness against bacterial and fungal strains, suggesting potential use in treating infections.
  • Antiparasitic Activity : Research into compounds with similar structures has indicated activity against protozoan parasites, which could be relevant for developing treatments for diseases like malaria and leishmaniasis.

Study 1: Anticancer Efficacy

A study investigated the anticancer properties of pyrrole-based compounds, revealing that certain derivatives inhibited the proliferation of cancer cell lines at micromolar concentrations. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways.

Study 2: Antimicrobial Properties

Another research effort focused on evaluating the antimicrobial activity of structurally similar compounds against a range of bacterial strains. The findings indicated significant inhibition of growth for Gram-positive bacteria, suggesting potential applications in antibiotic development.

Study 3: Antiparasitic Screening

In a screening study against Plasmodium falciparum (the causative agent of malaria), compounds similar to 5-(4-(Benzyloxy)phenyl)-4-(4-butoxybenzoyl)-1-(furan-2-ylmethyl)-3-hydroxy-1H-pyrrol-2(5H)-one showed promising activity, highlighting their potential as novel antimalarial agents.

Comparison with Similar Compounds

Structural Variations and Their Impacts

Key structural variations in analogous compounds influence chemical reactivity, solubility, and biological activity. Below is a comparative analysis:

Table 1: Structural and Functional Group Comparisons
Compound Name / Evidence ID Position 1 Substituent Position 4 Benzoyl Group Position 5 Substituent Notable Features
Target Compound Furan-2-ylmethyl 4-Butoxybenzoyl 4-(Benzyloxy)phenyl High lipophilicity; furan enhances π-stacking
Compound A () Pyridin-3-ylmethyl 3-Fluoro-4-methoxybenzoyl 4-(Benzyloxy)phenyl Fluorine increases electronegativity
4-(4-Butoxybenzoyl) analog () Furan-2-ylmethyl 4-Butoxybenzoyl 3-Methoxy-4-(pentyloxy)phenyl Extended alkoxy chain improves solubility
Compound () 2-Methoxyethyl 3-Fluoro-4-methoxybenzoyl 4-(Benzyloxy)phenyl Methoxyethyl enhances aqueous solubility
5-(3-(Benzyloxy)phenyl) () Furan-2-ylmethyl 4-Fluorobenzoyl 3-(Benzyloxy)phenyl Fluorobenzoyl increases metabolic stability
Compound 20 () 2-Hydroxypropyl 4-Methylbenzoyl 4-tert-Butylphenyl tert-Butyl group adds steric hindrance

Unique Advantages of the Target Compound

  • Dual Alkoxy Groups : The 4-butoxy (position 4) and 4-benzyloxy (position 5) groups synergistically improve lipid solubility without compromising stability.
  • Furan vs. Heterocycles : Unlike pyridine () or thiadiazole () substituents, the furan group reduces cytotoxicity risks while maintaining target engagement .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.